Cas no 498550-90-6 (3-((4-Fluorobenzyl)thio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-((4-Fluorobenzyl)thio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole
• CAS No: 498550-90-6
• MF: C₁₄H₁₂FN₃OS
• MW: 289.327984809875
• CID: 3051386
• PubChem ID: 860175
• Update Time: 2025-04-21

3-((4-Fluorobenzyl)thio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-((4-Fluorobenzyl)thio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole
• 3-[(4-fluorobenzyl)sulfanyl]-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole
• AKOS001356067
• 4-FLUOROBENZYL 5-(2-FURYL)-4-METHYL-4H-1,2,4-TRIAZOL-3-YL SULFIDE
• UPCMLD0ENAT5802080:001
• Z17623398
• 498550-90-6
• STL199345
• 643-941-8

• Inchi： 1S/C14H12FN3OS/c1-18-13(12-3-2-8-19-12)16-17-14(18)20-9-10-4-6-11(15)7-5-10/h2-8H,9H2,1H3
• InChI Key： KHRBCCBBHNQLGX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NN=C(C2=CC=CO2)N1C

Computed Properties

• Exact Mass: 289.06851135Da
• Monoisotopic Mass: 289.06851135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.2Ų